Cas no 2228624-49-3 (tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate)

Tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its bifunctional structure combining morpholine and dioxooxane moieties. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability and facilitates selective deprotection under mild acidic conditions, making it suitable for stepwise synthetic strategies. Its rigid oxane ring contributes to stereochemical control in reactions, while the morpholine scaffold offers compatibility with a range of coupling and functionalization protocols. This compound is commonly employed in pharmaceutical and agrochemical research for constructing complex heterocycles or as a precursor to bioactive molecules. Its well-defined reactivity profile and handling stability make it a practical choice for multistep syntheses.
tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate structure
2228624-49-3 structure
Product Name:tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate
CAS No:2228624-49-3
MF:C14H21NO6
MW:299.31964468956
CID:6194013
PubChem ID:165665746
Update Time:2025-10-21

tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate
    • EN300-1880913
    • 2228624-49-3
    • Inchi: 1S/C14H21NO6/c1-14(2,3)21-13(18)15-4-5-19-10(8-15)9-6-11(16)20-12(17)7-9/h9-10H,4-8H2,1-3H3
    • InChI Key: QHTOLUVZCJTZEP-UHFFFAOYSA-N
    • SMILES: O1CCN(C(=O)OC(C)(C)C)CC1C1CC(=O)OC(C1)=O

Computed Properties

  • Exact Mass: 299.13688739g/mol
  • Monoisotopic Mass: 299.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 82.1Ų

tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate Pricemore >>

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Additional information on tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate

tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate: A Comprehensive Overview

tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate, with the CAS number 2228624-49-3, is a complex organic compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a morpholine ring system and a tert-butyl group. The morpholine ring, a six-membered heterocyclic structure containing an oxygen atom and an amine group, is a common motif in various pharmaceutical and agrochemical compounds. The presence of the tert-butyl group adds steric bulk to the molecule, which can influence its physical properties and reactivity.

The compound's structure also features a dioxane moiety, which is a five-membered ring containing two oxygen atoms. This moiety contributes to the molecule's rigidity and can play a role in stabilizing certain conformations. The combination of these structural elements makes tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate a versatile building block for synthesizing more complex molecules. Recent studies have highlighted its potential applications in drug discovery and materials science.

In terms of synthesis, tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield.

The compound's properties make it an interesting candidate for applications in drug delivery systems. Its morpholine ring can serve as a platform for attaching bioactive molecules, while the tert-butyl group can act as a lipophilic anchor. Recent research has focused on its ability to enhance drug solubility and bioavailability when incorporated into nanocarriers such as liposomes or polymeric nanoparticles.

In addition to its pharmaceutical applications, tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate has shown promise in materials science. Its ability to form self-assembled monolayers on various surfaces has been investigated for use in sensors and electronic devices. The dioxane moiety's rigidity contributes to the stability of these structures under varying environmental conditions.

The compound's stability under thermal and oxidative conditions has also been studied extensively. Researchers have found that its tert-butyl group provides some protection against oxidative degradation, making it suitable for applications in high-performance polymers and coatings.

In conclusion, tert-butyl 2-(2,6-dioxooxan-4-yl)morpholine-4-carboxylate is a multifaceted compound with potential applications across multiple disciplines. Its unique structure and versatile properties make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic research and industrial applications.

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